Cas no 1226458-67-8 (1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-cyanophenyl)piperidine-4-carboxamide)

• Product Name: 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-cyanophenyl)piperidine-4-carboxamide
• CAS No: 1226458-67-8
• MF: C₂₅H₂₃N₅O₃
• MW: 441.481825113297
• CID: 5394164
• Update Time: 2025-06-12

1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-cyanophenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-cyanophenyl)piperidine-4-carboxamide

• Inchi： 1S/C25H23N5O3/c1-32-22-11-20-21(12-23(22)33-2)28-15-18(14-27)24(20)30-8-6-17(7-9-30)25(31)29-19-5-3-4-16(10-19)13-26/h3-5,10-12,15,17H,6-9H2,1-2H3,(H,29,31)
• InChI Key： NLFQWWLWIDMUFY-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC(OC)=C(OC)C=3)CCC(C(NC2=CC=CC(C#N)=C2)=O)CC1

Additional information on 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-cyanophenyl)piperidine-4-carboxamide

Comprehensive Overview of 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-cyanophenyl)piperidine-4-carboxamide (CAS No. 1226458-67-8)

1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-cyanophenyl)piperidine-4-carboxamide, with the CAS number 1226458-67-8, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of a quinoline core and a piperidine moiety, linked via a carboxamide bridge. Its structural complexity and functional groups make it a promising candidate for various pharmaceutical applications, particularly in targeting specific enzymes or receptors involved in disease pathways.

The compound's quinoline scaffold is known for its versatility in drug design, often contributing to enhanced binding affinity and metabolic stability. The presence of cyano and dimethoxy groups further modulates its electronic properties, influencing its interaction with biological targets. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer therapy. Given the growing demand for precision medicine, molecules like 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-cyanophenyl)piperidine-4-carboxamide are being explored for their ability to selectively target aberrant signaling pathways.

In recent years, the scientific community has focused on optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties of drug candidates. This compound's lipophilic and hydrogen-bonding features suggest a balanced profile, potentially offering improved bioavailability. Its molecular weight and polar surface area align with the criteria for orally bioavailable drugs, a key consideration in modern drug development. These attributes make it a subject of interest for researchers investigating neurodegenerative diseases and inflammatory disorders, where small-molecule modulators are highly sought after.

The synthesis of 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-cyanophenyl)piperidine-4-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. With the rise of AI-driven drug discovery, computational tools are being used to predict its binding modes and optimize its scaffold for enhanced efficacy. This aligns with the broader trend of integrating machine learning into pharmaceutical research to accelerate the identification of lead compounds.

From a commercial perspective, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments addressing drug-resistant conditions. The compound's patent status and developmental stage are critical factors for investors and biotech firms. Its potential applications in personalized medicine and combination therapies further elevate its significance. As the pharmaceutical industry shifts toward targeted therapies, 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-cyanophenyl)piperidine-4-carboxamide represents a compelling case study in the intersection of chemistry, biology, and technology.

In conclusion, 1-(3-cyano-6,7-dimethoxyquinolin-4-yl)-N-(3-cyanophenyl)piperidine-4-carboxamide (CAS No. 1226458-67-8) exemplifies the innovation driving modern drug discovery. Its structural elegance, combined with its potential therapeutic applications, positions it as a molecule of great interest. As research progresses, it may contribute to breakthroughs in treating complex diseases, underscoring the importance of continued investment in chemical biology and pharmaceutical sciences.